Cas no 83607-08-3 (1H-Pyrrole-3,4-dicarboxylicacid, 1,1'-(1,4-phenylene)bis[2,5-dimethyl-, tetraethyl ester (9CI))

83607-08-3 structure
Product name:1H-Pyrrole-3,4-dicarboxylicacid, 1,1'-(1,4-phenylene)bis[2,5-dimethyl-, tetraethyl ester (9CI)
1H-Pyrrole-3,4-dicarboxylicacid, 1,1'-(1,4-phenylene)bis[2,5-dimethyl-, tetraethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- diethyl 1-[4-[3,4-bis(ethoxycarbonyl)-2,5-dimethylpyrrol-1-yl]phenyl]-2,5-dimethylpyrrole-3,4-dicarboxylate
- SCHEMBL17335741
- Tetraethyl 1,1'-(1,4-phenylene)bis(2,5-dimethyl-1H-pyrrole-3,4-dicarboxylate)
- DTXSID70393017
- 83607-08-3
- 1H-Pyrrole-3,4-dicarboxylicacid, 1,1'-(1,4-phenylene)bis[2,5-dimethyl-, tetraethyl ester (9CI)
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- Inchi: InChI=1S/C30H36N2O8/c1-9-37-27(33)23-17(5)31(18(6)24(23)28(34)38-10-2)21-13-15-22(16-14-21)32-19(7)25(29(35)39-11-3)26(20(32)8)30(36)40-12-4/h13-16H,9-12H2,1-8H3
- InChI Key: QHZVCUYLHZZXQD-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=C(N(C(=C1C(=O)OCC)C)C2=CC=C(C=C2)N3C(=C(C(=C3C)C(=O)OCC)C(=O)OCC)C)C
Computed Properties
- Exact Mass: 552.247
- Monoisotopic Mass: 552.247
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 40
- Rotatable Bond Count: 14
- Complexity: 772
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115Ų
- XLogP3: 5.2
Experimental Properties
- Color/Form: Not determined
- Density: 1.2
- Melting Point: 174-178 °C(lit.)
- Boiling Point: 615.1°C at 760 mmHg
- Flash Point: 325.8°C
- Refractive Index: 1.56
- Solubility: Not determined
1H-Pyrrole-3,4-dicarboxylicacid, 1,1'-(1,4-phenylene)bis[2,5-dimethyl-, tetraethyl ester (9CI) Security Information
1H-Pyrrole-3,4-dicarboxylicacid, 1,1'-(1,4-phenylene)bis[2,5-dimethyl-, tetraethyl ester (9CI) Related Literature
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Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
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R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
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3. Back matter
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Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
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Hideki Matsubara,Hiroyasu Kataoka,Hajime Ohtani Polym. Chem., 2010,1, 1056-1061
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